Cas no 59167-84-9 (1-methyl-5-phenyl-2,3-dihydro-1H-imidazol-2-one)

• Product Name: 1-methyl-5-phenyl-2,3-dihydro-1H-imidazol-2-one
• CAS No: 59167-84-9
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD24231075
• CID: 4053439
• PubChem ID: 13665716
• Update Time: 2025-05-19

1-methyl-5-phenyl-2,3-dihydro-1H-imidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazol-2-one, 1,3-dihydro-1-methyl-5-phenyl-
• 1-methyl-5-phenyl-2,3-dihydro-1H-imidazol-2-one
• 59167-84-9
• JCA16784
• EN300-204462
• 101-447-5
• 1-methyl-5-phenyl-3H-imidazol-2-one
• 3-methyl-4-phenyl-1H-imidazol-2-one
• SCHEMBL12407928

• MDL： MFCD24231075
• Inchi： 1S/C10H10N2O/c1-12-9(7-11-10(12)13)8-5-3-2-4-6-8/h2-7H,1H3,(H,11,13)
• InChI Key： ZNQYIJSZNTVZTF-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(C2=CC=CC=C2)=CN1

Computed Properties

• Exact Mass: 174.079312947Da
• Monoisotopic Mass: 174.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-methyl-5-phenyl-2,3-dihydro-1H-imidazol-2-one

Recent Advances in the Study of 1-methyl-5-phenyl-2,3-dihydro-1H-imidazol-2-one (CAS: 59167-84-9)

The compound 1-methyl-5-phenyl-2,3-dihydro-1H-imidazol-2-one (CAS: 59167-84-9) has garnered significant attention in recent years due to its potential applications in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its imidazolone core, has been the subject of numerous studies aimed at elucidating its pharmacological properties, synthetic pathways, and potential therapeutic uses. The following research brief provides an overview of the latest findings related to this compound, highlighting key advancements and their implications for the field.

Recent studies have focused on the synthesis and optimization of 1-methyl-5-phenyl-2,3-dihydro-1H-imidazol-2-one, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for the synthesis of this compound, utilizing palladium-catalyzed cross-coupling reactions. This approach not only enhanced the efficiency of the synthesis but also reduced the formation of by-products, making it a more sustainable option for large-scale production. The study also reported on the compound's stability under various physiological conditions, which is crucial for its potential use in drug development.

In addition to synthetic advancements, research has explored the biological activity of 1-methyl-5-phenyl-2,3-dihydro-1H-imidazol-2-one. A 2022 study published in Bioorganic & Medicinal Chemistry Letters investigated the compound's interaction with specific enzyme targets, particularly those involved in inflammatory pathways. The findings suggested that the compound exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. This discovery opens new avenues for the development of anti-inflammatory agents based on the imidazolone scaffold.

Further investigations into the pharmacological potential of 1-methyl-5-phenyl-2,3-dihydro-1H-imidazol-2-one have revealed its promising role in neurodegenerative diseases. A 2023 study in the European Journal of Medicinal Chemistry demonstrated that the compound could modulate the activity of acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. The researchers observed a dose-dependent inhibition of AChE, suggesting that derivatives of this compound could be explored as potential therapeutics for cognitive disorders. However, the study also noted the need for further optimization to improve selectivity and reduce off-target effects.

The safety and toxicological profile of 1-methyl-5-phenyl-2,3-dihydro-1H-imidazol-2-one have also been a focus of recent research. A 2021 toxicology report published in Regulatory Toxicology and Pharmacology assessed the compound's acute and subchronic toxicity in animal models. The results indicated that the compound has a relatively low toxicity profile at therapeutic doses, with no significant adverse effects observed in vital organs. These findings support its potential for further development as a drug candidate, although long-term studies are still required to fully assess its safety.

In conclusion, the latest research on 1-methyl-5-phenyl-2,3-dihydro-1H-imidazol-2-one (CAS: 59167-84-9) highlights its multifaceted potential in medicinal chemistry. From improved synthetic methods to promising biological activities, this compound continues to be a valuable subject of study. Future research should focus on optimizing its pharmacological properties, exploring additional therapeutic targets, and conducting comprehensive safety assessments to pave the way for its clinical application.